Cas no 2172512-36-4 (2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid)

• Product Name: 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid
• CAS No: 2172512-36-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6406296
• PubChem ID: 165516975
• Update Time: 2025-05-30

2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid
• 2172512-36-4
• EN300-1504641
• 2-(N-ethyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-28(15-24(29)30)25(31)18-13-7-8-17(18)14-27-26(32)33-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,2,7-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： LQMMXKANZJZGKW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid

Introduction to 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid (CAS No. 2172512-36-4)

2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid (CAS No. 2172512-36-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids and has been extensively studied for its potential applications in drug development and protein engineering.

The structure of 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid is characterized by a central cyclopentyl ring, which is substituted with an amino group protected by the Fmoc group. The presence of the Fmoc protecting group is crucial for controlling the reactivity and selectivity of the amino group during synthetic processes. This feature makes the compound particularly useful in solid-phase peptide synthesis (SPPS) and other chemical reactions where precise control over functional groups is essential.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. These compounds are often used as building blocks in the synthesis of peptides and peptidomimetics, which have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique properties of 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid, such as its high solubility and stability, make it an attractive candidate for these applications.

In addition to its use in peptide synthesis, 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can improve the pharmacokinetic properties of drugs, such as their bioavailability and half-life, while reducing side effects.

The synthesis of 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the cyclopentyl ring and subsequent functionalization. The choice of synthetic methods can significantly impact the yield and purity of the final product. Recent studies have focused on optimizing these synthetic routes to achieve higher efficiency and scalability, making it more feasible for large-scale production in industrial settings.

The biological activity of 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid has been evaluated through various assays, including cell-based assays and animal models. These studies have demonstrated that the compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For example, it has shown promising results as an inhibitor of proteases involved in viral replication, making it a potential candidate for antiviral therapies.

Beyond its therapeutic applications, 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid has also found use in diagnostic tools and imaging agents. The Fmoc group can be modified to incorporate fluorescent or radioactive labels, allowing for real-time monitoring of biological processes at the molecular level. This capability is particularly valuable in cancer research, where early detection and precise localization of tumors are critical for effective treatment.

In conclusion, 2-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)acetic acid (CAS No. 2172512-36-4) represents a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an important tool for advancing our understanding of biological systems and developing new therapeutic strategies. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly significant role in future drug discovery efforts.